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Abstract

ATN-161, a small peptide antagonist of integrin a5p1, has demonstrated significant anti-
angiogenic and anti-tumor activity in a variety of preclinical animal models.[1][2] As a derivative
of the PHSRN synergy region of fibronectin, ATN-161 (Ac-PHSCN-NH2) targets integrins, such
as a5B1 and avp3, which are crucial for tumor growth, progression, and angiogenesis.[1][2]
This document provides detailed application notes and protocols for the in vivo use of ATN-161
trifluoroacetate salt in various animal models, summarizing key quantitative data and outlining
experimental methodologies.

Mechanism of Action

ATN-161 functions by binding to the 3 subunit of several integrins, thereby inhibiting their
function.[1] This interaction is thought to lock the integrin in an inactive state.[2] The anti-
angiogenic effects of ATN-161 may be mediated by modulating integrin signaling in a protein
kinase A (PKA)-dependent manner.[1] In various cancer models, ATN-161 has been shown to
decrease microvessel density, inhibit tumor cell proliferation, and increase apoptosis.[2][3] In
models of ocular neovascularization, it inhibits vascular leakage and the development of new
blood vessels.[4][5]

Below is a diagram illustrating the proposed signaling pathway of ATN-161.
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Caption: Proposed signaling pathway of ATN-161.

In Vivo Anhimal Models and Protocols

ATN-161 has been evaluated in several in vivo models, including those for cancer and ocular
diseases. A notable characteristic of ATN-161 is the observation of a U-shaped dose-response
curve in some models, where the optimal therapeutic effect is observed within a specific dose
range, with diminished activity at both lower and higher doses.[1][6]
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Colorectal Cancer Liver Metastasis Model

This model investigates the efficacy of ATN-161 in reducing the formation of liver metastases

from colorectal cancer cells.[3]

Experimental Workflow:

Colorectal Cancer Liver Metastasis Model Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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